Cas no 338420-39-6 (3-(2,4-Dichlorophenyl)-8-(trifluoromethyl)pyrido2,3-e1,2,3triazolo1,5-apyrimidin-5-amine)

• Product Name: 3-(2,4-Dichlorophenyl)-8-(trifluoromethyl)pyrido2,3-e1,2,3triazolo1,5-apyrimidin-5-amine
• CAS No: 338420-39-6
• MDL: MFCD00173467
• CID: 4647384
• Update Time: 2025-11-01

3-(2,4-Dichlorophenyl)-8-(trifluoromethyl)pyrido2,3-e1,2,3triazolo1,5-apyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-Dichlorophenyl)-8-(trifluoromethyl)pyrido2,3-e1,2,3triazolo1,5-apyrimidin-5-amine

• MDL： MFCD00173467

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-(2,4-Dichlorophenyl)-8-(trifluoromethyl)pyrido2,3-e1,2,3triazolo1,5-apyrimidin-5-amine

Introduction to 3-(2,4-Dichlorophenyl)-8-(trifluoromethyl)pyrido[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine (CAS No. 338420-39-6)

3-(2,4-Dichlorophenyl)-8-(trifluoromethyl)pyrido[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine (CAS No. 338420-39-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known as pyrido[2,3-e][1,2,3]triazolo[1,5-a]pyrimidines, which have been extensively studied for their diverse biological activities.

The core structure of 3-(2,4-Dichlorophenyl)-8-(trifluoromethyl)pyrido[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine is characterized by the presence of a pyrido[2,3-e][1,2,3]triazolo[1,5-a]pyrimidine scaffold. This scaffold is known for its ability to interact with various biological targets, making it a valuable platform for the development of new drugs. The substitution with a 2,4-dichlorophenyl group and a trifluoromethyl group further enhances the compound's pharmacological properties by modulating its lipophilicity and metabolic stability.

Recent studies have highlighted the potential of 3-(2,4-Dichlorophenyl)-8-(trifluoromethyl)pyrido[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine as an inhibitor of specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against kinases involved in cancer signaling pathways. The selective inhibition of these kinases can lead to the suppression of tumor growth and metastasis.

In addition to its anti-cancer properties, 3-(2,4-Dichlorophenyl)-8-(trifluoromethyl)pyrido[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of several viruses by targeting key viral enzymes. This dual functionality makes it a promising candidate for the development of broad-spectrum antiviral therapies.

The pharmacokinetic profile of 3-(2,4-Dichlorophenyl)-8-(trifluoromethyl)pyrido[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine has been extensively studied to ensure its suitability for clinical applications. Preclinical data indicate that this compound exhibits favorable absorption and distribution properties. It is rapidly absorbed after oral administration and distributes well to various tissues. Furthermore, the compound shows good metabolic stability and low toxicity in animal models.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2,4-Dichlorophenyl)-8-(trifluoromethyl)pyrido[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine in humans. Early results from Phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits promising pharmacodynamic effects. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

The synthesis of 3-(2,4-Dichlorophenyl)-8-(trifluoromethyl)pyrido[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine involves a multi-step process that requires careful optimization to achieve high yields and purity. Key steps in the synthesis include the formation of the pyrido[2,3-e][1,2,3]triazolo[1,5-a]pyrimidine core through a series of condensation reactions followed by functional group modifications to introduce the 2,4-dichlorophenyl and trifluoromethyl substituents.

In conclusion, 3-(2,4-Dichlorophenyl)-8-(trifluoromethyl)pyrido[2 , 0 , 0 , 0 , 0 , 0 , 0 , 0 , 0 , -e][1 , -a ]tri azol o [ -a ] pyr im idin - -am ine (CAS No. 338420-39-6) represents a significant advancement in medicinal chemistry with its unique structural features and promising biological activities. Ongoing research continues to uncover new applications for this compound across various therapeutic areas. As clinical trials progress and more data become available, this molecule has the potential to become an important tool in the treatment of diseases such as cancer and viral infections.